![molecular formula C17H13BrN4O5 B2392930 3-(3-(4-bromophenyl)-4-((2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl)-1H-pyrazol-1-yl)propanoic acid CAS No. 882223-26-9](/img/structure/B2392930.png)
3-(3-(4-bromophenyl)-4-((2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl)-1H-pyrazol-1-yl)propanoic acid
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Description
3-(3-(4-bromophenyl)-4-((2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl)-1H-pyrazol-1-yl)propanoic acid is a useful research compound. Its molecular formula is C17H13BrN4O5 and its molecular weight is 433.218. The purity is usually 95%.
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Scientific Research Applications
Crystallographic Studies
The synthesis of related compounds, such as "3-[1-(4-Sulfamoylphenyl)-5-p-tolyl-1H-pyrazol-3-yl]propanoic acid" and its derivatives, highlights the importance of crystallographic studies for unambiguous structure determination. These studies are crucial for identifying and understanding the molecular geometry, bonding, and interactions within these complex compounds. The use of hydrogen bonding and interactions like Br...Br in crystal formation is significant for the development of new materials with desired physical and chemical properties (Kumarasinghe, Hruby, Nichol, 2009).
Antimicrobial Applications
Compounds incorporating pyrimidine derivatives have been physically incorporated into polyurethane varnish and printing ink paste, showing significant antimicrobial effects against various microbial strains. This application is particularly relevant for creating coatings with enhanced antimicrobial properties, potentially useful in healthcare, food packaging, and other industries requiring sterile conditions (El‐Wahab, Saleh, Zayed, El-Sayed, Assaker, 2015).
Cancer and Anti-inflammatory Research
Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. Such compounds are promising for developing new therapeutic agents targeting cancer and inflammatory diseases. Their structure-activity relationship (SAR) analysis provides insights into designing more effective and specific drugs (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, Ben Jannet, 2016).
Material Synthesis and Coating Applications
The synthesis of pyrazolo[1,5-a]pyrimidines through a one-pot reaction demonstrates the compound's utility in material science, particularly in creating novel compounds with potential applications in surface coatings. Such research contributes to the development of new materials with specific chemical and physical properties, useful in various industrial applications (Morabia, Naliapara, 2014).
properties
IUPAC Name |
3-[3-(4-bromophenyl)-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]pyrazol-1-yl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN4O5/c18-11-3-1-9(2-4-11)14-10(8-22(21-14)6-5-13(23)24)7-12-15(25)19-17(27)20-16(12)26/h1-4,7-8H,5-6H2,(H,23,24)(H2,19,20,25,26,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJTRPDBFQYZKSK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN(C=C2C=C3C(=O)NC(=O)NC3=O)CCC(=O)O)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN4O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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